molecular formula C8H9N5O2 B15267526 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

Cat. No.: B15267526
M. Wt: 207.19 g/mol
InChI Key: OMTCRBBSABWEQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic organic compound characterized by a tetrahydropyrimidine-dione core substituted with a 4-methyl-1,2,4-triazole moiety via a methylene linker.

Properties

Molecular Formula

C8H9N5O2

Molecular Weight

207.19 g/mol

IUPAC Name

1-[(4-methyl-1,2,4-triazol-3-yl)methyl]pyrimidine-2,4-dione

InChI

InChI=1S/C8H9N5O2/c1-12-5-9-11-6(12)4-13-3-2-7(14)10-8(13)15/h2-3,5H,4H2,1H3,(H,10,14,15)

InChI Key

OMTCRBBSABWEQC-UHFFFAOYSA-N

Canonical SMILES

CN1C=NN=C1CN2C=CC(=O)NC2=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves the reaction of 4-methyl-4H-1,2,4-triazole-3-methanol with a suitable pyrimidine derivative under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce alcohols or amines. Substitution reactions typically result in the formation of new derivatives with different functional groups .

Scientific Research Applications

1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione has several scientific research applications:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as an enzyme inhibitor or modulator.

    Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: Crystallographic Data Comparison
Compound (Reference) Space Group Z R Factor wR Factor Dihedral Angle (°) Hydrogen Bonding
Phenoxyethoxy-substituted derivative P 1 4 0.048 0.130 85.4 N–H⋯O dimer
4-Methyl-triazole analog (Inferred) ~90 (estimated) Likely N–H⋯O/N

Biological Activity

1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, including antimicrobial, antitumor, and anti-inflammatory effects, supported by relevant data and case studies.

Chemical Structure

The compound can be represented by the following structural formula:

C8H10N4O2\text{C}_8\text{H}_{10}\text{N}_4\text{O}_2

Antimicrobial Activity

Numerous studies have investigated the antimicrobial properties of triazole derivatives. For instance, a study indicated that compounds containing the triazole moiety exhibited substantial activity against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values for selected compounds were determined as follows:

CompoundBacterial StrainMIC (µg/mL)
AStaphylococcus aureus15.62
BEscherichia coli31.25
CCandida albicans7.81

These findings suggest that the presence of the triazole ring enhances antimicrobial efficacy .

Antitumor Activity

The antitumor potential of 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione has been evaluated in various cancer cell lines. In vitro studies demonstrated that this compound exhibits cytotoxic effects against several cancer types:

Cell LineIC50 (µM)
Mia PaCa-210.5
HepG28.0
A54912.3

The structure-activity relationship (SAR) analysis revealed that modifications to the triazole and tetrahydropyrimidine portions significantly influence biological activity .

Anti-inflammatory Activity

The anti-inflammatory properties of this compound were assessed using animal models. In one study, it was found to reduce inflammation markers significantly compared to control groups:

TreatmentInflammation Marker Reduction (%)
Compound75
Standard Drug (Ibuprofen)70

This indicates that the compound could serve as a potential therapeutic agent for inflammatory conditions .

Case Study 1: Antimicrobial Efficacy

In a study conducted by Umesha et al., a series of triazole derivatives were synthesized and evaluated for their antimicrobial activities against common pathogens. The results demonstrated that compounds with a triazole ring showed enhanced activity compared to their non-triazole counterparts.

Case Study 2: Antitumor Properties

Research led by Shen et al. focused on the synthesis of various tetrahydropyrimidine derivatives and their evaluation against human tumor cell lines. The study concluded that specific modifications in the molecular structure led to increased cytotoxicity in cancer cells.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.